Cas no 809237-69-2 (Carbamic acid, [4-[(cyclohexylmethyl)amino]-3-nitrophenyl]-, methylester)

• Product name: Carbamic acid, [4-[(cyclohexylmethyl)amino]-3-nitrophenyl]-, methylester
• CAS No: 809237-69-2
• MF: C₁₅H₂₁N₃O₄
• MW: 307.34494
• CID: 1804349
• PubChem ID: 57591003

Carbamic acid, [4-[(cyclohexylmethyl)amino]-3-nitrophenyl]-, methylester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [4-[(cyclohexylmethyl)amino]-3-nitrophenyl]-, methylester
• methyl {4-[(cyclohexylmethyl)amino]-3-nitrophenyl}carbamate
• methyl{4-[(cyclohexylmethyl)amino]-3-nitrophenyl}carbamate
• NGYHWOVGFKOAOS-UHFFFAOYSA-N
• SCHEMBL13876933
• DB-319763
• 809237-69-2

• Inchi： InChI=1S/C15H21N3O4/c1-22-15(19)17-12-7-8-13(14(9-12)18(20)21)16-10-11-5-3-2-4-6-11/h7-9,11,16H,2-6,10H2,1H3,(H,17,19)
• InChI Key： NGYHWOVGFKOAOS-UHFFFAOYSA-N
• SMILES： COC(=O)NC1=CC(=C(C=C1)NCC2CCCCC2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 307.15320616g/mol
• Monoisotopic Mass: 307.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 96.2Ų